Cas no 1805619-41-3 (Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate)

• Product Name: Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate
• CAS No: 1805619-41-3
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4891856
• Update Time: 2025-05-25

Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate

• Inchi： 1S/C10H10ClF2NO3/c1-2-17-10(16)7-5(4-11)3-6(8(12)13)14-9(7)15/h3,8H,2,4H2,1H3,(H,14,15)
• InChI Key： GODSZPMCOISPBT-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)NC(C=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate

Comprehensive Overview of Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate (CAS No. 1805619-41-3)

Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate (CAS No. 1805619-41-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a chloromethyl group, a difluoromethyl moiety, and a hydroxypyridine core, making it a versatile intermediate for synthesizing biologically active molecules. Its CAS number 1805619-41-3 is frequently searched in scientific databases, reflecting its growing importance in modern chemistry.

The compound’s ethyl ester functionality enhances its solubility in organic solvents, facilitating its use in reactions such as ester hydrolysis or nucleophilic substitutions. Researchers often explore its potential as a building block for drug discovery, particularly in developing antimicrobial or anti-inflammatory agents. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

In agrochemical applications, Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate is investigated for its role in designing novel crop protection agents. The difluoromethyl group, in particular, is known to improve the metabolic stability of pesticides, addressing concerns about resistance in target organisms. This aligns with current industry demands for eco-friendly and high-efficacy solutions, a topic frequently debated in agricultural forums.

From a synthetic perspective, the compound’s chloromethyl group offers reactivity for further functionalization, enabling the creation of diverse derivatives. This property is critical for medicinal chemists seeking to optimize drug candidates’ pharmacokinetic profiles. Online searches often highlight queries like "synthesis of pyridine carboxylates" or "applications of difluoromethyl compounds," underscoring its relevance in academic and industrial research.

Quality control of CAS No. 1805619-41-3 is another area of focus, with analytical methods like HPLC and NMR being essential for verifying purity. The compound’s stability under various storage conditions is also a common discussion point, as improper handling may affect its performance in downstream applications. These practical considerations are frequently addressed in chemical supplier databases and technical bulletins.

In conclusion, Ethyl 4-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxylate represents a multifaceted tool for researchers tackling challenges in drug development and agrochemical innovation. Its structural features and adaptability continue to inspire new scientific inquiries, cementing its status as a valuable chemical intermediate in the 21st century.